1-ethyl-3-(piperidin-3-yl)-4,5,6,7-tetrahydro-1H-indazole

• IUPAC Name: 1-ethyl-3-piperidin-3-yl-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C14H23N3/c1-2-17-13-8-4-3-7-12(13)14(16-17)11-6-5-9-15-10-11/h11,15H,2-10H2,1H3
• InChI Key: SGKRJCBODYZJGP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CCCC2)C(=N1)C3CCCNC3
• Molecular Formula: C14H23N3
• Molecular Weight: 233.35 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Docking Studies

1-Ethyl-3-(piperidin-3-yl)-4,5,6,7-tetrahydro-1H-indazole and its derivatives are significant in medicinal chemistry. For instance, the synthesis and docking studies of similar compounds like 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazin-1-yl)-1H-indazole have been explored. These compounds are synthesized efficiently and characterized by spectral analysis, highlighting their potential in drug discovery and development (Balaraju, Kalyani, & Laxminarayana, 2019).

Antagonistic Properties and Biological Activities

Derivatives of 1-ethyl-3-(piperidin-3-yl)-4,5,6,7-tetrahydro-1H-indazole have been studied for their biological activities. For example, derivatives such as 3-(1-piperazinyl)-4,5-dihydro-1H-benzo[g]indazoles exhibit high affinity for human dopamine D4 receptors with improved selectivity over ion channels, indicating their potential in neuroscience and pharmacology (Collins et al., 1998).

Metabolism and Toxicity Studies

Metabolism-dependent mutagenicity studies involving compounds with a piperazinyl indazole motif, like 6-chloro-5-{3-[4-(1H-indazol-3-yl)-piperazin-1-yl]-propyl}-3,3-dimethyl-1,3-dihydro-indol-2-one, have been conducted. These studies focus on understanding the metabolic pathways and potential mutagenic effects of such compounds, providing valuable insights for drug safety and efficacy (Chen et al., 2006).

Antimicrobial Activity

Compounds related to 1-ethyl-3-(piperidin-3-yl)-4,5,6,7-tetrahydro-1H-indazole have been synthesized and tested for antimicrobial activities. The study of these derivatives, including their Mannich base reactions, contributes to the development of new antimicrobial agents (Fandaklı et al., 2012).

Crystal Structure Analysis

Crystal structure analysis of similar compounds, such as 7-chloro-5-cyclopropyl-9-methyl-10-(2-piperidin-1-yl-ethyl)-5,10-dihydro-4,5,6,10-tetraaza-dibenzo[a, d] cyclohepten-11-one, helps in understanding the molecular structure, which is crucial for drug design and development (Thimmegowda et al., 2009).

Future Directions

The future directions in the field of piperidine derivatives are likely to involve the development of new synthesis methods, the discovery of new pharmaceutical applications, and the continued evaluation of potential drugs containing the piperidine moiety.